molecular formula C25H25N3O4S B6516090 N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide CAS No. 899927-57-2

N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide

Cat. No. B6516090
CAS RN: 899927-57-2
M. Wt: 463.6 g/mol
InChI Key: KWSPSKRUKNOXQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide” is a complex organic compound that contains several functional groups and rings . It has a benzyl group attached to an acetamide group, which is further attached to a thieno[2,3-d]pyrimidine ring. This ring is substituted with an ethoxyphenyl group and two methyl groups .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring to the molecule. The exact method would depend on the specific reactions used and the order in which the groups are added .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thieno[2,3-d]pyrimidine ring is a fused ring system containing a thiophene ring (a five-membered ring with one sulfur atom) and a pyrimidine ring (a six-membered ring with two nitrogen atoms) .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the amide group might undergo hydrolysis or condensation reactions, while the ethoxy group could potentially be cleaved to yield an alcohol and a phenol .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could also involve modifying the structure to enhance its properties or reduce any potential toxicity .

Mechanism of Action

Target of Action

AKOS001817326, also known as F6548-1394 or N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-1-yl]acetamide, is a complex compound with a unique mechanism of action. The primary target of this compound is the 3-chymotrypsin-like protease (3CLpro) . This enzyme plays a pivotal role in virus replication, making it a key target for antiviral therapeutics .

Mode of Action

The compound interacts with its target by forming stable hydrogen bonds with specific amino acids within the enzyme . Specifically, F6548-1394 forms stable hydrogen bonds with His41 and Thr62 . This interaction inhibits the activity of 3CLpro, thereby preventing the replication of the virus .

Biochemical Pathways

The inhibition of 3CLpro affects the biochemical pathway of virus replication. By blocking the activity of this enzyme, F6548-1394 prevents the virus from replicating and spreading within the host organism . The downstream effects of this action include a reduction in viral load and potentially, the alleviation of symptoms associated with the viral infection .

Pharmacokinetics

Pharmacokinetics refers to how the body absorbs, distributes, metabolizes, and excretes a drug . These properties can greatly impact a drug’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action

Result of Action

The molecular and cellular effects of AKOS001817326’s action primarily involve the inhibition of viral replication. By binding to and inhibiting the activity of 3CLpro, this compound prevents the virus from replicating within host cells . This can lead to a reduction in viral load and potentially contribute to the alleviation of symptoms associated with the viral infection .

properties

IUPAC Name

N-benzyl-2-[3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N3O4S/c1-4-32-20-12-10-19(11-13-20)28-23(30)22-16(2)17(3)33-24(22)27(25(28)31)15-21(29)26-14-18-8-6-5-7-9-18/h5-13H,4,14-15H2,1-3H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KWSPSKRUKNOXQU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC(=O)NCC4=CC=CC=C4)SC(=C3C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

463.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.